Cas no 5522-42-9 (1-Pyrenamine, N,N-dimethyl)

• Product Name: 1-Pyrenamine, N,N-dimethyl
• CAS No: 5522-42-9
• MF: C₁₈H₁₅N
• MW: 245.318404436111
• CID: 943557
• PubChem ID: 145792
• Update Time: 2025-04-19

1-Pyrenamine, N,N-dimethyl Chemical and Physical Properties

Names and Identifiers

• 1-Pyrenamine, N,N-dimethyl
• SCHEMBL1011321
• CHEMBL1873584
• NCGC00188265-01
• DTXSID80970550
• N-dimethylaminopyrene
• N,N-dimethylpyren-1-amine
• 5522-42-9

• Inchi： 1S/C18H15N/c1-19(2)16-11-9-14-7-6-12-4-3-5-13-8-10-15(16)18(14)17(12)13/h3-11H,1-2H3
• InChI Key： LWJUQIOWBKYOMO-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43

Computed Properties

• Exact Mass: 429.99632
• Monoisotopic Mass: 245.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 41.46